Cas no 107694-03-1 (5H-Phenanthro[2,3-b]pyran-1,2,12-triol,6,9-dihydro-9,9-dimethyl-6-(1-methylethenyl)-, (-)-)

• Product Name: 5H-Phenanthro[2,3-b]pyran-1,2,12-triol,6,9-dihydro-9,9-dimethyl-6-(1-methylethenyl)-, (-)-
• CAS No: 107694-03-1
• MF: C₂₂H₂₂O₄
• MW: 350.407686710358
• CID: 169005
• Update Time: 2024-03-01

5H-Phenanthro[2,3-b]pyran-1,2,12-triol,6,9-dihydro-9,9-dimethyl-6-(1-methylethenyl)-, (-)- Chemical and Physical Properties

Names and Identifiers

• 5H-Phenanthro[2,3-b]pyran-1,2,12-triol,6,9-dihydro-9,9-dimethyl-6-(1-methylethenyl)-, (-)-
• (-)-ParalycolinA
• Paralycolin A
• 5H-Phenanthro[2,3-b]pyran-1,2,12-triol, 6,9-dihydro-9,9-dimethyl-6-(1-methylethenyl)-, (-)-

• Inchi： 1S/C22H22O4/c1-11(2)14-9-12-5-6-16(23)21(25)18(12)19-15(14)10-17-13(20(19)24)7-8-22(3,4)26-17/h5-8,10,14,23-25H,1,9H2,2-4H3
• InChI Key： SRNZKCUYOKBCMK-UHFFFAOYSA-N
• SMILES： C12=CC3=C(C4=C(CC3C(C)=C)C=CC(O)=C4O)C(O)=C1C=CC(C)(C)O2

Computed Properties

• Exact Mass: 350.15186
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• XLogP3: 3.501

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 548.9±50.0 °C(Predicted)
• PSA: 69.92
• pka: 8.81±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans